6-(Methanesulfonamido)hexanoic acid

• IUPAC Name: 6-(methanesulfonamido)hexanoic acid
• InChI: InChI=1S/C7H15NO4S/c1-13(11,12)8-6-4-2-3-5-7(9)10/h8H,2-6H2,1H3,(H,9,10)
• InChI Key: RHOYQYXRAGCBLG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCCCCCC(=O)O
• Molecular Formula: C7H15NO4S
• Molecular Weight: 209.27 g/mol

Description

6-(Methanesulfonamido)hexanoic acid is a chemical compound with the formula C7H15NO4S and a molecular weight of 209.26. It is a derivative of hexanoic acid and methanesulfonamide.

Future Directions

Future research could focus on the sustainable production of 6-carbon polymer building blocks like 6-hydroxyhexanoic acid, adipic acid, and ε-caprolactone from 1,6-hexanediol, a hydrogenation product of biobased 5-hydroxymethylfurfural. Another potential direction could involve the manipulation of the fatty acid biosynthesis pathway in metabolically engineered E. coli to produce octanoic acid from glucose.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

6-aminohexanoic acid (904 mg, 6.89 mmol) and NaOH (415 mg, 10.34 mmol) were dissolved in H2O (30 mL) and cooled to 0–5° C. Methanesulfonyl chloride (0.586 mL, 7.58 mmol) was added dropwise and the reaction mixture stirred for 2 h, then warmed to ambient temperature and stirred for an additional 2 h. The mixture was acidified with HCl (1 N) and extracted with EtOAc (3×15 mL). The extracts were combined, washed with H2O, then brine, dried over MgSO4, and filtered. Evaporation under reduced pressure gave 69 as a white crystalline solid (207 mg, 0.99 mmol, 14%). 1H-NMR (400 MHz, DMSO-d6) δ 11.95 (s, 1H), 6.91 (t, 1H), 2.90 (dt, 2H), 2.87 (s, 3H), 2.20 (t, 2H), 2.48 (m, 2H), 2.43 (m, 2H), 1.27 (m, 2H).